2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-[[3-(3,5-dimethylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C22H20FN3O2S2/c1-13-9-14(2)11-17(10-13)26-21(28)20-18(7-8-29-20)25-22(26)30-12-19(27)24-16-5-3-15(23)4-6-16/h3-6,9-11H,7-8,12H2,1-2H3,(H,24,27)
• InChI Key: WZZUABCCFFBFGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C(=O)C3=C(CCS3)N=C2SCC(=O)NC4=CC=C(C=C4)F)C
• Molecular Formula: C22H20FN3O2S2
• Molecular Weight: 441.5 g/mol

Description

2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C22H20FN3O2S2 and its molecular weight is 441.54. The purity is usually 95%.
BenchChem offers high-quality 2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-fluorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-(3,5-dimethylphenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-fluorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Imaging in PET

The compound has been researched for its potential in radioligand imaging using positron emission tomography (PET). A similar compound in the same series was used for labeling with fluorine-18, a process critical for PET imaging (Dollé et al., 2008).

Anticonvulsant Potential

Another research focus has been the synthesis of related S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as potential anticonvulsant agents. These compounds demonstrated moderate anticonvulsant activity in a pentylenetetrazole-induced seizure model in rats (Severina et al., 2020).

Magnetic Resonance Studies

The compound's family has been the subject of nuclear magnetic resonance studies. These studies have highlighted interesting aspects such as spin couplings over seven bonds in bicyclic thiophene derivatives (Hirohashi et al., 1975).

Microwave-Assisted Synthesis

Research has also been conducted on microwave-assisted synthesis of related compounds for potential use in medicinal chemistry (Davoodnia et al., 2009).

Neuroinflammation Imaging

Similar pyrazolo[1,5-a]pyrimidines were synthesized and evaluated for binding to the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. This research has implications for imaging neuroinflammation using PET (Damont et al., 2015).

Receptor Imaging Studies

Related compounds have been synthesized and evaluated for their affinity and selectivity for peripheral benzodiazepine receptors (PBRs), relevant in neurodegenerative disorders (Fookes et al., 2008).